Cas no 2303436-96-4 (3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid)

• Product Name: 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid
• CAS No: 2303436-96-4
• MF: C₇H₅F₃N₂O₃S
• MW: 254.186410665512
• CID: 6291338
• PubChem ID: 165912559
• Update Time: 2025-05-25

3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2303436-96-4
• 3-methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid
• EN300-3972614
• 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid

• Inchi： 1S/C7H5F3N2O3S/c1-2-3(4(5(13)14)16-12-2)11-6(15)7(8,9)10/h1H3,(H,11,15)(H,13,14)
• InChI Key： UPYSDVGIKVKEQP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C)=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 253.99729769g/mol
• Monoisotopic Mass: 253.99729769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid

Research Briefing on 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid (CAS: 2303436-96-4)

3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid (CAS: 2303436-96-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiazole core and trifluoroacetamido functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid involves multi-step chemical reactions, often starting from readily available precursors such as thiazole derivatives. Advanced techniques like NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its reactivity and potential as a building block for more complex molecules, particularly in the design of enzyme inhibitors and bioactive compounds.

Recent studies have highlighted the compound's role in modulating specific biological pathways. For instance, its trifluoroacetamido group has been implicated in interactions with protein targets, suggesting its utility in developing targeted therapies. Preliminary in vitro assays have demonstrated its efficacy in inhibiting certain enzymes, which could be leveraged for treating diseases such as cancer or infectious disorders. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

In addition to its biological applications, 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid has also been investigated for its potential in material science. Its unique chemical structure offers opportunities for designing functional materials with specific electronic or optical properties. Researchers are exploring its incorporation into polymers or coatings to enhance their performance in various industrial applications.

Despite its promising attributes, challenges remain in the large-scale production and optimization of this compound. Issues such as yield, purity, and cost-effectiveness need to be addressed to facilitate its broader adoption in research and development. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this versatile molecule.

In conclusion, 3-Methyl-4-(trifluoroacetamido)-1,2-thiazole-5-carboxylic acid represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a compelling candidate for further investigation. Continued research efforts will likely uncover new applications and refine its utility in addressing unmet medical and industrial needs.